Cas no 175277-22-2 (3-Pyridinecarboxylicacid, 5-cyano-1,6-dihydro-2-(methoxymethyl)-6-thioxo-, methyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 5-cyano-1,6-dihydro-2-(methoxymethyl)-6-thioxo-, methyl ester
• CAS No: 175277-22-2
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• CID: 111958
• PubChem ID: 2745168
• Update Time: 2025-04-18

3-Pyridinecarboxylicacid, 5-cyano-1,6-dihydro-2-(methoxymethyl)-6-thioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-cyano-1,6-dihydro-2-(methoxymethyl)-6-thioxo-, methyl ester
• methyl 5-cyano-6-mercapto-2-(methoxymethyl)nicotinate
• methyl 5-cyano-2-(methoxymethyl)-6-sulfanylidene-1H-pyridine-3-carboxylate
• SYPFPQUWMZYAMG-UHFFFAOYSA-N
• METHYL 3-CYANO-2-MERCAPTO-6-(METHOXYMETHYL)PYRIDINE-5-CARBOXYLATE
• 5-cyano-2-(methoxymethyl)-6-sulfanylidene-1H-pyridine-3-carboxylic acid methyl ester
• DTXSID20372554
• Q27183039
• 175277-22-2
• Maybridge4_004527
• CHEBI:105318
• HMS1533N17
• SMR000461492
• MLS000833973
• HMS2804C07
• METHYL 5-CYANO-2-(METHOXYMETHYL)-6-SULFANYLPYRIDINE-3-CARBOXYLATE
• CHEMBL1521853
• CCG-254899

• Inchi： 1S/C10H10N2O3S/c1-14-5-8-7(10(13)15-2)3-6(4-11)9(16)12-8/h3H,5H2,1-2H3,(H,12,16)
• InChI Key： SYPFPQUWMZYAMG-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CC(C(=O)OC)=C(COC)N1

Computed Properties

• Exact Mass: 238.0413
• Monoisotopic Mass: 238.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 72.21